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Introduction

Ylangenyl acetate (CAS No. 90039-63-7) is a sesquiterpenoid ester, a class of organic
compounds prevalent in the essential oils of many plants. As a natural product, it holds
potential for investigation in various scientific domains, including pharmacology and materials
science.[1] This technical guide provides a comprehensive overview of the known
physicochemical properties of ylangenyl acetate. Due to the limited availability of specific
experimental data for this compound, this guide also presents data for structurally related and
well-characterized terpenoid acetates to offer a comparative context for researchers.

Core Physicochemical Properties

A summary of the fundamental physicochemical properties of ylangenyl acetate is provided
below. It is important to note that while the molecular formula and weight are well-established,
other physical constants such as boiling point, melting point, density, and refractive index are
not readily available in scientific literature. Some sources describe ylangenyl acetate as an oil,
while others suggest it typically exists as a solid at room temperature.[2][3]

Table 1: Core Physicochemical Data for Ylangenyl Acetate
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Property Value Source
CAS Number 90039-63-7 [1]
Molecular Formula C17H2602 [1]
Molecular Weight 262.39 g/mol [1]

) o Oil / Typically exists as solids
Physical Description [2][3]
at room temperature

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone

Comparative Physicochemical Data

To provide a frame of reference, the following table summarizes the physicochemical properties
of other common terpenoid acetates. These compounds share structural similarities with
ylangenyl acetate and their properties can offer insights into its expected characteristics.

Table 2: Physicochemical Properties of Structurally Related Terpenoid Acetates
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Linalyl Geranyl Eugenyl Neryl Prenyl
Property
Acetate Acetate Acetate Acetate Acetate
CAS Number  115-95-7[4] 105-87-3[5] 93-28-7 141-12-8[6] 1191-16-8[7]
Molecular
C12H2002[8] C12H2002[5] C12H1403 C12H2002[6] C7H1202[7]
Formula
Molecular 196.29 g/mol 196.29 g/mol 196.29 g/mol 128.17 g/mol
] 206.24 g/mol
Weight [8] [5] [6] [7]
- _ 134 °C at 25 151-152 °C at
Boiling Point 220 °C[4] 240-245 °C[5] 281-286 °C
mmHg[6] 752 mmHg[7]
Melting Point < 25 °C[9] < 25 °C[5] 29-31 °C < 25 °C[6] Not Available
Densit 0.895 0.916 g/cm?3 1.079 g/mLat 0.91 g/mL at 0.917 g/mL at
ensi
Y g/lcm3[8] at 15 °C[5] 25°C 25 °C[6] 25 °C[7]
Refractive n20/D 1.449 - ) n20/D
Not Available n20/D 1.518 n20/D 1.43[7]
Index 1.452[10] 1.460[6]
. 34.51-773.28
Solubility in )
Insoluble[8] Insoluble[5] Insoluble mg/L at Not Available
Water
20°C[6]
o Soluble in ) )
Solubility in Soluble in Soluble in
) ethanol and ] ] ) )
Organic diethyi organic ether, fixed Not Available Not Available
ie
Solvents Y solvents[5] oils[12]
ether[11]

Experimental Protocols

The following sections detail standardized experimental methodologies that can be employed

to determine the key physicochemical properties of ylangenyl acetate.

Determination of Boiling Point (Micro-Boiling Point

Method)

This method is suitable for determining the boiling point of a small quantity of a liquid sample.
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Materials:

Capillary tube (sealed at one end)

Small test tube or sample vial

Thermometer

Heating apparatus (e.g., oil bath or melting point apparatus with a heating block)

Sample of ylangenyl acetate
Procedure:

» A small amount of the ylangenyl acetate sample is placed into the small test tube or sample
vial.

o Acapillary tube, sealed at one end, is inverted and placed into the sample.

e The sample tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is heated gradually in the heating apparatus.

e As the temperature rises, air trapped in the capillary tube will be expelled, and a stream of
bubbles will emerge from the open end of the capillary tube.

e Heating is continued until a steady stream of bubbles is observed.
e The heating is then discontinued, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the liquid sample begins to enter the capillary
tube.
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Workflow

Place sample in vial Insert inverted capillary tube Attach to thermometer Heat apparatus Observe steady stream of bubbles Cool apparatus Record temperature at liquid entry into capillary

Experimental Setup

4. Record Boiling Point

3. Observation

2. Gradual Heating

1. Sample Preparation
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Workflow for Micro-Boiling Point Determination.

Determination of Solubility

The following qualitative method can be used to assess the solubility of ylangenyl acetate in

various solvents.
Materials:
¢ Small test tubes

+ Arange of solvents (e.g., water, ethanol, acetone, hexane, dichloromethane)
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o Sample of ylangenyl acetate

» \ortex mixer or stirring rod

Procedure:

A small, measured amount of ylangenyl acetate (e.g., 10 mg) is placed into a series of test
tubes.

o A measured volume of a solvent (e.g., 1 mL) is added to each test tube.

e The tubes are agitated vigorously using a vortex mixer or stirring rod for a set period (e.g., 1-
2 minutes).

e The mixture is then allowed to stand and observed for the presence of any undissolved solid
or for the formation of a homogenous solution.

o The solubility is classified based on visual inspection (e.g., soluble, partially soluble,
insoluble).
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Solubility Determination Protocol Experimental Flow
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General Workflow for Solubility Testing.

Potential Biological Activity and Signaling Pathways
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While specific biological activities and signaling pathways for ylangenyl acetate are not well-
documented in the current literature, studies on structurally similar compounds can provide
valuable insights. For instance, linalyl acetate, a monoterpenoid acetate, has been shown to
possess anti-inflammatory properties by attenuating the canonical NF-kB (Nuclear Factor
kappa-light-chain-enhancer of activated B cells) signaling pathway.[13]

The NF-kB signaling cascade is a crucial regulator of immune and inflammatory responses. In
its inactive state, NF-kB is sequestered in the cytoplasm by inhibitor of kappa B (IkB) proteins.
Upon stimulation by pro-inflammatory signals, such as lipopolysaccharide (LPS), IkB is
phosphorylated and subsequently degraded. This allows NF-kB to translocate to the nucleus,
where it induces the transcription of genes encoding inflammatory mediators. Linalyl acetate
has been observed to inhibit this process by suppressing the degradation of IkBa and the
subsequent nuclear translocation of the p65 subunit of NF-kB.[13]

The following diagram illustrates the canonical NF-kB signaling pathway and the inhibitory
action of linalyl acetate as a representative example of how a terpenoid acetate might modulate
cellular signaling.
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Canonical NF-kB signaling pathway and inhibition by Linalyl Acetate.
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Conclusion

This technical guide has synthesized the available physicochemical information for ylangenyl
acetate. While specific experimental data for several key properties are currently lacking, the
provided comparative data for structurally similar compounds offers a valuable resource for
researchers. The detailed experimental protocols serve as a practical guide for the
determination of these properties. Furthermore, the exploration of the biological activity of the
related compound, linalyl acetate, provides a potential avenue for future research into the
pharmacological effects of ylangenyl acetate. Further empirical studies are warranted to fully
characterize this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of Ylangenyl Acetate: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161354#physicochemical-properties-of-ylangenyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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